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Compound of Interest

Compound Name: 4-Chloro-2,5-dimethoxyaniline

Cat. No.: B1194742

An In-Depth Technical Guide to 4-Chloro-2,5-dimethoxyaniline

This technical guide provides a comprehensive overview of 4-Chloro-2,5-dimethoxyaniline, a
significant chemical intermediate. The document is intended for researchers, scientists, and
professionals in drug development and organic synthesis. It covers the compound's structural
and physical properties, detailed experimental protocols for its synthesis, and its primary
applications.

Core Compound Information

4-Chloro-2,5-dimethoxyaniline, with the CAS number 6358-64-1, is an aromatic amine.[1] Its
structure features a benzene ring substituted with a chloro group at the 4-position, methoxy
groups at the 2- and 5-positions, and an amino group at the 1-position.[1] This compound
typically appears as an off-white to yellow or pale brown to grey crystalline solid.[2][3][4] It is a
versatile precursor in the synthesis of various organic molecules.[2][5]

Structural Formula

The chemical structure of 4-Chloro-2,5-dimethoxyaniline is characterized by the following
molecular and structural formulas:

e Molecular Formula: CsH10CINO2[1][6][7][8]

e |[UPAC Name: 4-chloro-2,5-dimethoxyaniline[6]
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« SMILES: COC1=CC(=C(C=C1N)OC)CI[6]

e InChl: INChI=1S/C8H10CINO2/c1-11-7-4-6(10)8(12-2)3-5(7)9/h3-4H,10H2,1-2H3[6]

Physicochemical Properties

A summary of the key quantitative data for 4-Chloro-2,5-dimethoxyaniline is presented in the
table below for easy reference and comparison.

Property Value

Molecular Weight 187.62 g/mol [6]

Appearance Off-white to yellow crystalline solid[2]
Melting Point 116.0-122.0 °C[4]

Density 1.286 g/cm3[2]

Boiling Point (est.) 290.1+35.0 °C at 760 mmHg[3]
Flash Point (est.) 129.3+25.9 °CJ3]

Water Solubility Poor[2]

Organic Solvent Solubility Soluble in ethanol, methanol, and acetone[2]
XLogP3 1.8[3][6]

Hydrogen Bond Donor Count 1[3][6]

Hydrogen Bond Acceptor Count 3[3][6]

Synthesis and Experimental Protocols

4-Chloro-2,5-dimethoxyaniline is primarily synthesized through the reduction of 4-chloro-2,5-
dimethoxynitrobenzene. Several methods have been developed for this conversion, with
catalytic hydrogenation being a common industrial approach.

Catalytic Hydrogenation using a Modified Platinum-on-
Carbon Catalyst
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This method involves the catalytic reduction of the nitro precursor in the liquid phase under
elevated temperature and pressure.

Experimental Protocol:

Reaction Setup: A stainless steel autoclave equipped with a stirrer, heating, and cooling
capabilities is charged with 239 g (1.1 mol) of 4-chloro-2,5-dimethoxynitrobenzene, 675 ml of
xylene, 3 g of a 5% sulfited platinum-on-carbon catalyst (50% water content), 1 g of
morpholine, 3 g of disodium hydrogen phosphate, and 30 ml of water.[9]

Hydrogenation: The autoclave is sealed, and the air is replaced with hydrogen. The mixture
is heated to a temperature of 80°C to 110°C, and the hydrogen pressure is maintained
between 5 and 50 atmospheres.[9][10] The reaction is monitored until the uptake of
hydrogen ceases.

Catalyst Removal: After the reaction is complete, the mixture is cooled, and the pressure is
released. The catalyst is filtered off from the hot reaction mixture.[10] The recovered catalyst
can be reused in subsequent batches.[10]

Product Isolation: The xylene is removed from the filtrate by steam distillation or under a
vacuum.[10] The remaining aqueous solution is cooled to 20-25°C, causing the 4-Chloro-
2,5-dimethoxyaniline to crystallize.[10]

Purification: The crystalline product is isolated by filtration and can be dried if necessary.[10]
This process yields an almost colorless product.[10]

Synthesis via Catalytic Hydrogenation in Methanol

This alternative protocol utilizes a supported metal catalyst in a methanol solvent system.
Experimental Protocol:

e Reaction Setup: A reduction kettle is charged with 4-chloro-2,5-dimethoxy nitrobenzene,
methanol (in an 8.5:1 ratio by weight to the nitrobenzene), and a supported metal activated
carbon catalyst (0.1-3% of the raw material weight).[11]
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o Hydrogenation: The mixture is stirred (approximately 200 rpm), and hydrogen gas is
introduced. The reaction is initiated at 0.1 MPa and the pressure is maintained between 0.3
and 1.0 MPa.[11] The reaction temperature is controlled between 70-80°C using cooling
water.[11] The pH of the reaction solution is maintained between 7 and 8 using a base such
as sodium hydroxide.[11]

¢ Product Separation: The reaction mixture overflows into a settler for solid-liquid separation.
[11] The reducing solution containing the product is separated from the catalyst.[11]

 Purification: The resulting solution of 4-chloro-2,5-dimethoxyaniline can be further purified,
with reported yields as high as 99.1%.[11]

Applications and Utility

4-Chloro-2,5-dimethoxyaniline is a crucial intermediate in several industrial synthetic
processes:

e Dyes and Pigments: It serves as a valuable precursor for the production of various azo dyes
and pigments.[1][10][12]

o Pharmaceutical Synthesis: This compound and its derivatives are explored in drug
development due to the biological activity often associated with anilines.[2][5]

o Agrochemicals: It is also utilized in the synthesis of certain agrochemicals.[2][5]

e Organic Synthesis: The presence of chloro, methoxy, and amino groups provides multiple
reaction sites, making it a versatile building block for more complex molecules.[2]

Visualized Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-Chloro-2,5-
dimethoxyaniline from its nitro precursor.

Hydrogen (Hz) or
Hydrazine Hydrate

Catalyst (e.g., Pt/C)
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4-Chloro-2,5-dimethoxy
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Catalytic Reduction Purified Product
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Caption: Synthesis workflow for 4-Chloro-2,5-dimethoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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